Cas no 2229362-39-2 (6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide)

• Product Name: 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide
• CAS No: 2229362-39-2
• MF: C₉H₁₄N₂O₃S
• MW: 230.284060955048
• CID: 5939225
• PubChem ID: 165702564
• Update Time: 2025-06-08

6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide
• [6-(propan-2-yloxy)pyridin-2-yl]methanesulfonamide
• 2229362-39-2
• EN300-2001895

• Inchi： 1S/C9H14N2O3S/c1-7(2)14-9-5-3-4-8(11-9)6-15(10,12)13/h3-5,7H,6H2,1-2H3,(H2,10,12,13)
• InChI Key： RCKSGYUIMGNAIR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(N=1)OC(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 230.07251349g/mol
• Monoisotopic Mass: 230.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.7Ų

Additional information on 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide

Comprehensive Overview of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide (CAS No. 2229362-39-2)

The compound 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide (CAS No. 2229362-39-2) is a specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core and a methanesulfonamide moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide stands out due to its optimized pharmacokinetic properties, including improved solubility and metabolic stability. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with enhanced bioavailability and low toxicity profiles. The compound’s CAS No. 2229362-39-2 is frequently cited in patent literature, underscoring its commercial relevance.

From a synthetic chemistry perspective, 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide is synthesized through a multi-step process involving pyridine functionalization and sulfonamide coupling. Its propan-2-yloxy side chain contributes to its lipophilicity, a critical factor in drug membrane permeability. This property is particularly valuable in the design of central nervous system (CNS) therapeutics, a hot topic in pharmaceutical R&D. Analysts note growing interest in this compound for neurodegenerative disease research, as sulfonamides are known to cross the blood-brain barrier effectively.

The agrochemical industry also recognizes the potential of CAS No. 2229362-39-2 as a crop protection agent. Its structural motifs resemble those of commercial herbicides and fungicides, prompting studies into its pesticidal efficacy. With the global push toward sustainable agriculture, researchers are investigating whether this compound could offer environmentally friendly alternatives to traditional agrochemicals. Its low environmental persistence, inferred from its sulfonamide group, is a key advantage in this context.

Quality control and analytical characterization of 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide rely on advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical requirement for GMP-compliant production. The compound’s spectral data is often shared in open-access databases, facilitating collaboration across academic and industrial labs. This transparency supports the broader scientific community’s efforts to explore structure-activity relationships (SAR) for sulfonamide derivatives.

Looking ahead, CAS No. 2229362-39-2 is poised to play a pivotal role in precision medicine initiatives. Its compatibility with high-throughput screening platforms makes it a candidate for targeted therapy development. As the pharmaceutical industry shifts toward personalized treatment strategies, compounds like 6-(propan-2-yloxy)pyridin-2-ylmethanesulfonamide offer modular scaffolds for selective inhibitor design. Future research may focus on its applications in oncology or anti-inflammatory therapies, areas where sulfonamides have historically shown promise.